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Compound of Interest

Compound Name: Pyrromethene 546

Cat. No.: B183774

This guide provides a comprehensive overview of the synthesis, characterization, and
application of BODIPY 493/503 (4,4-difluoro-1,3,5,7,8-pentamethyl-4-bora-3a,4a-diaza-s-
indacene), a highly versatile and widely used fluorescent dye. Developed for researchers,
scientists, and professionals in drug development, this document details the synthetic protocol,
key quantitative data, and common experimental workflows.

Core Synthesis and Physicochemical Properties

BODIPY 493/503 is a lipophilic fluorophore known for its bright green fluorescence, high
photostability, and sharp emission spectrum. Its utility is particularly pronounced in the
visualization of neutral lipids and lipid droplets within both live and fixed cells.

Quantitative Data Summary

The following table summarizes the key physicochemical and spectroscopic properties of
BODIPY 493/503.
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Property Value Reference
Chemical Formula C14H17BF2N:2 [1]
Molecular Weight 262.11 g/mol [1]
Appearance Orange to red crystalline solid
Excitation Maximum (Aex) 493 nm [2]
Emission Maximum (Aem) 503 nm [2]
Molar Absorptivity (€) >80,000 cm~tM~1 [3114]
Fluorescence Quantum Yield 0.9 1]
(P)
Fluorescence Lifetime 7.2ns [3][5]
4,4-difluoro-1,3,5,7,8-
IUPAC Name pentamethyl-4-bora-3a,4a- [1]

diaza-s-indacene

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for the structural elucidation
of BODIPY 493/503. The following table provides typical chemical shifts observed in
Chloroform-d (CDCIs).[6]

Nucleus Chemical Shift (ppm)

5.95 (s, 2H), 2.52 (s, 3H), 2.45 (s, 6H), 2.25 (s,
1H NMR 6H)
B3C NMR 159.5, 140.5, 133.0, 121.5, 17.0, 15.0, 14.5
1B NMR 0.8 (t)
19F NMR -146.0 (q)

Synthesis Protocol
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The synthesis of BODIPY 493/503 is based on the foundational work of Treibs and Kreuzer,
involving an acid-catalyzed self-condensation of a pyrrole derivative followed by complexation
with a boron trifluoride adduct.[7]

Synthesis Pathway Diagram

Synthesis of BODIPY 493/503

2,4-Dimethylpyrrole Acetic Anhydride

Self-condensation

Gentamethyl Dipyrromethene Intermediata [ Boron Trifluoride Etherate (BFs-OEtz) ]

Triethylamine (TEA)

Complexation

BODIPY 493/503

Click to download full resolution via product page

Caption: Synthesis of BODIPY 493/503 via self-condensation and complexation.

Experimental Protocol

Materials:
e 2,4-Dimethylpyrrole
e Acetic Anhydride

o Boron Trifluoride Etherate (BF3-OEt2)
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Triethylamine (TEA)

Dichloromethane (DCM), anhydrous

Hexane

Silica Gel for column chromatography

Procedure:

Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic
stirrer and under an inert atmosphere (e.g., argon or nitrogen), dissolve 2,4-dimethylpyrrole
in anhydrous dichloromethane.

Acylation and Condensation: Cool the solution to 0°C in an ice bath. Slowly add acetic
anhydride to the stirred solution. Following this, add boron trifluoride etherate dropwise. The
reaction mixture will typically change color, indicating the formation of the dipyrromethene
intermediate. Allow the reaction to stir at room temperature for several hours, monitoring the
progress by thin-layer chromatography (TLC).

Oxidation and Complexation: Once the formation of the dipyrromethene is deemed complete
by TLC, add triethylamine to the reaction mixture, followed by an additional portion of boron
trifluoride etherate. This step facilitates the complexation of the dipyrromethene with the BF2
moiety. Continue stirring at room temperature for an additional period.

Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory
funnel and extract the aqueous layer with dichloromethane. Combine the organic layers,
wash with brine, and dry over anhydrous sodium sulfate.

Purification: Filter the solution and remove the solvent under reduced pressure to yield the
crude product. Purify the crude solid by column chromatography on silica gel, using a
hexane/ethyl acetate gradient as the eluent.

Crystallization: Collect the fractions containing the desired product and evaporate the
solvent. The purified BODIPY 493/503 can be further recrystallized from a solvent system
such as dichloromethane/hexane to obtain fine, colored crystals.
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Experimental Workflow: Lipid Droplet Staining

BODIPY 493/503 is extensively used for the fluorescent labeling of intracellular lipid droplets.

The following workflow outlines a typical procedure for staining live cells.

Lipid Droplet Staining Workflow Diagram

Workflow for Live-Cell Lipid Droplet Staining with BODIPY 493/503

[Culture cells on coverslips to desired confluenca

Wash cells with PBS

Grepare BODIPY 493/503 working solution (1-2 uM in PBS or mediaa

Encubate cells with staining solution (15-30 min at 37°C, protected from Iighta

[Wash cells with PBS to remove excess dye]

E\/Iount coverslip on a microscope slida

Image using fluorescence microscopy (Excitation ~493 nm, Emission ~503 nm)
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Caption: A typical workflow for staining lipid droplets in live cells.

This technical guide provides a foundational understanding of the synthesis and application of
BODIPY 493/503. For more specific applications and advanced modifications, consulting the
primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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